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Isosorbide-2-mononitrate-13C6: A Technical
Guide for Researchers
For research use only. Not for human or veterinary use.

This technical guide provides an in-depth overview of Isosorbide-2-mononitrate-13C6, a

stable isotope-labeled compound designed for use in quantitative analytical studies. This

document is intended for researchers, scientists, and drug development professionals who

require a reliable internal standard for the accurate quantification of Isosorbide-2-mononitrate.

Introduction to Isosorbide-2-mononitrate-13C6
Isosorbide-2-mononitrate-13C6 is the ¹³C labeled version of Isosorbide-2-mononitrate.[1][2] It

is a high-purity stable isotope-labeled internal standard used for the accurate quantification of

Isosorbide-2-mononitrate in complex matrices using techniques such as Gas Chromatography-

Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][3]

The incorporation of six carbon-13 isotopes provides a distinct mass shift, allowing for clear

differentiation from the unlabeled analyte while maintaining nearly identical chemical and

physical properties. This co-elution characteristic is crucial for correcting variations during

sample preparation and analysis, thereby enhancing the accuracy and precision of quantitative

results.[4]
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Isosorbide-2-mononitrate itself is a metabolite of Isosorbide Dinitrate and is used as an

antianginal agent to prevent chest pain in patients with coronary artery disease. Therefore,

accurate measurement of its concentration in biological samples is essential in

pharmacokinetic and metabolic studies.

Chemical Structure and Properties
The chemical structure of Isosorbide-2-mononitrate-13C6 is identical to that of Isosorbide-2-

mononitrate, with the exception that all six carbon atoms have been replaced with the carbon-

13 isotope.

IUPAC Name: (3S,3aS,S,6R,6aR)-6-hydroxyhexahydrofuro[3,2-b]furan-3-yl nitrate-13C6[3]

Chemical Formula: ¹³C₆H₉NO₆

SMILES: O=--INVALID-LINK--O[13C@@H]1--INVALID-LINK--([H])[13C@]2([H])O[13CH2]1[3]

The following table summarizes the key quantitative data for Isosorbide-2-mononitrate-13C6:

Property Value Source(s)

CAS Number 1391051-97-0 [3]

Molecular Formula ¹³C₆H₉NO₆ [3][5]

Molecular Weight 197.09 g/mol [3][5]

Purity (by HPLC) ≥95% [3]

Experimental Protocols
While specific experimental protocols for Isosorbide-2-mononitrate-13C6 are not publicly

available, a general methodology for its use as a stable isotope-labeled internal standard in LC-

MS based quantitative analysis is provided below. This protocol is intended as a guideline and

should be optimized for specific applications.

General Protocol for Quantification of Isosorbide-2-
mononitrate using Isosorbide-2-mononitrate-13C6 as an
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Internal Standard
Objective: To accurately quantify the concentration of Isosorbide-2-mononitrate in a biological

matrix (e.g., plasma, urine) by liquid chromatography-tandem mass spectrometry (LC-MS/MS)

using Isosorbide-2-mononitrate-13C6 as an internal standard.

Materials:

Isosorbide-2-mononitrate analytical standard

Isosorbide-2-mononitrate-13C6 internal standard

Biological matrix (e.g., plasma, urine)

High-purity solvents (e.g., methanol, acetonitrile, water)

Formic acid or ammonium acetate (for mobile phase modification)

Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) cartridges/reagents

LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

Preparation of Stock Solutions:

Prepare a stock solution of Isosorbide-2-mononitrate at a known concentration (e.g., 1

mg/mL) in a suitable solvent (e.g., methanol).

Prepare a stock solution of Isosorbide-2-mononitrate-13C6 at a known concentration

(e.g., 1 mg/mL) in the same solvent.

Preparation of Calibration Standards and Quality Control (QC) Samples:

Prepare a series of calibration standards by spiking known amounts of the Isosorbide-2-

mononitrate stock solution into the blank biological matrix to achieve a range of

concentrations that covers the expected analyte concentration in the samples.

Prepare QC samples at low, medium, and high concentrations in the same manner.
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Sample Preparation:

Thaw the unknown samples, calibration standards, and QC samples.

To a fixed volume of each sample (e.g., 100 µL), add a precise volume of the Isosorbide-
2-mononitrate-13C6 working solution to achieve a constant concentration across all

samples.

Perform sample extraction to remove proteins and other interfering substances. This can

be achieved by:

Protein Precipitation: Add a precipitating agent (e.g., acetonitrile), vortex, and centrifuge.

Collect the supernatant.

Liquid-Liquid Extraction (LLE): Add an immiscible organic solvent, vortex, and

centrifuge. Collect the organic layer.

Solid-Phase Extraction (SPE): Condition the SPE cartridge, load the sample, wash, and

elute the analyte.

Evaporate the solvent from the extracted samples and reconstitute in the mobile phase.

LC-MS/MS Analysis:

Set up the LC method, including the analytical column, mobile phases, gradient, and flow

rate, to achieve chromatographic separation of Isosorbide-2-mononitrate from matrix

components.

Optimize the MS/MS parameters for both Isosorbide-2-mononitrate and Isosorbide-2-
mononitrate-13C6. This includes selecting the precursor and product ions for multiple

reaction monitoring (MRM) and optimizing collision energy and other source parameters.

Inject the prepared samples, calibration standards, and QC samples into the LC-MS/MS

system.

Data Analysis:
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Integrate the peak areas for the MRM transitions of both the analyte (Isosorbide-2-

mononitrate) and the internal standard (Isosorbide-2-mononitrate-13C6).

Calculate the peak area ratio of the analyte to the internal standard for each sample.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the calibration standards. A linear regression with a weighting factor is typically used.

Determine the concentration of Isosorbide-2-mononitrate in the unknown samples and QC

samples by interpolating their peak area ratios from the calibration curve.

Visualization of the Labeled-Unlabeled Relationship
The following diagram illustrates the direct relationship between Isosorbide-2-mononitrate and

its stable isotope-labeled counterpart.

Isosorbide-2-mononitrate

Isotope Labeled Analog

Isosorbide-2-mononitrate
(Analyte)

Isosorbide-2-mononitrate-13C6
(Internal Standard)

Isotopic Labeling
(6 x 13C) Chemical Equivalence

Click to download full resolution via product page

Caption: Relationship between unlabeled and 13C-labeled Isosorbide-2-mononitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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